Cas no 866323-90-2 (2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-)

2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- structure
866323-90-2 structure
Product Name:2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
CAS No:866323-90-2
MF:C15H13NO4S
MW:303.33302283287
CID:1854379
PubChem ID:22492428
Update Time:2025-04-21

2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
    • (2E)-3-[4-[(Phenylamino)sulfonyl]phenyl]-2-propenoic acid
    • 866323-90-2
    • AKOS008941681
    • SCHEMBL1403082
    • DTXSID401195602
    • Inchi: 1S/C15H13NO4S/c17-15(18)11-8-12-6-9-14(10-7-12)21(19,20)16-13-4-2-1-3-5-13/h1-11,16H,(H,17,18)/b11-8+
    • InChI Key: WMXBMYISRCMPQZ-DHZHZOJOSA-N
    • SMILES: S(C1C=CC(/C=C/C(=O)O)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 303.05652907Da
  • Monoisotopic Mass: 303.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.9Ų

2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent